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Abstract
3-Hydroxy-OPC6-CoA is a pivotal, yet transient, intermediate in the biosynthesis of jasmonic

acid (JA), a critical plant hormone that orchestrates a wide array of physiological and defense

responses. Understanding the metabolic context, quantification, and enzymatic conversion of

this molecule is essential for elucidating the intricate regulatory networks of plant defense and

development. This technical guide provides an in-depth overview of the biological relevance of

3-Hydroxy-OPC6-CoA, detailing its role in the jasmonate biosynthetic pathway, methodologies

for its quantification, and the experimental protocols necessary for its study. Quantitative data

for related compounds are presented to establish a comparative framework, and key metabolic

and experimental workflows are visualized to facilitate a deeper understanding of its biological

significance.

Introduction: The Central Role of 3-Hydroxy-OPC6-
CoA in Jasmonate Biosynthesis
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Jasmonic acid and its derivatives, collectively known as jasmonates (JAs), are lipid-derived

signaling molecules that are integral to a plant's ability to respond to both biotic and abiotic

stresses, such as insect herbivory, pathogen infection, and wounding.[1] The biosynthesis of JA

is a well-defined pathway that spans two cellular compartments: the chloroplast and the

peroxisome.[2] 3-Hydroxy-OPC6-CoA emerges as a key intermediate within the peroxisomal

β-oxidation stage of this pathway.[3]

The journey to jasmonic acid begins in the chloroplast with the conversion of α-linolenic acid to

12-oxo-phytodienoic acid (OPDA). OPDA is then transported to the peroxisome, where it

undergoes reduction to 3-oxo-2-(2′[Z]-pentenyl)-cyclopentane-1-octanoic acid (OPC-8:0).[2]

This molecule is then activated to its coenzyme A (CoA) thioester, OPC8-CoA, which is the

substrate for the peroxisomal β-oxidation machinery.[4] Through successive cycles of β-

oxidation, the octanoic acid side chain of OPC8-CoA is shortened, leading to the eventual

formation of jasmonoyl-CoA, the direct precursor to JA. 3-Hydroxy-OPC6-CoA is an

intermediate in the β-oxidation of OPC6-CoA, which is formed after the first round of β-

oxidation of OPC8-CoA.

The transient nature of 3-Hydroxy-OPC6-CoA makes its direct detection and quantification

challenging. However, its biological relevance is underscored by its position as a crucial

metabolic intermediate. The enzymes that catalyze its formation and subsequent conversion

are potential targets for modulating jasmonate-mediated responses in plants, a concept of

significant interest in the development of strategies for enhancing crop resilience.

The Jasmonate Biosynthetic Pathway: The
Peroxisomal β-Oxidation Cascade
The conversion of OPC8-CoA to jasmonoyl-CoA in the peroxisome involves three core

enzymes of the β-oxidation cycle: Acyl-CoA Oxidase (ACX), Multifunctional Protein (MFP), and

3-Ketoacyl-CoA Thiolase (KAT).[2][3] 3-Hydroxy-OPC6-CoA is specifically generated and

consumed during the second cycle of this process.

The pathway can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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